Cas no 383176-10-1 (5-Bromo-2,4-dimethylbenzaldehyde)

• Product Name: 5-Bromo-2,4-dimethylbenzaldehyde
• CAS No: 383176-10-1
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD28627425
• CID: 5075089
• PubChem ID: 11171877
• Update Time: 2026-03-01

5-Bromo-2,4-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-5-bromobenzaldehyde
• 5-bromo-2,4-dimethylbenzaldehyde
• ZB0741
• CS-0191967
• EN300-6505403
• 383176-10-1
• SCHEMBL548760
• E93607
• MFCD28627425
• 5-Bromo-2,4-dimethylbenzaldehyde

• MDL： MFCD28627425
• Inchi： 1S/C9H9BrO/c1-6-3-7(2)9(10)4-8(6)5-11/h3-5H,1-2H3
• InChI Key： PWXKCBMKMMVAKW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=C(C)C=C1C

Computed Properties

• Exact Mass: 211.98368g/mol
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 5-Bromo-2,4-dimethylbenzaldehyde

Recent Advances in the Study of 5-Bromo-2,4-dimethylbenzaldehyde (CAS: 383176-10-1) in Chemical Biology and Pharmaceutical Research

5-Bromo-2,4-dimethylbenzaldehyde (CAS: 383176-10-1) is a key intermediate in the synthesis of various bioactive compounds and pharmaceutical agents. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its applications, synthetic pathways, and biological activities.

One of the most notable advancements in the use of 5-Bromo-2,4-dimethylbenzaldehyde is its role in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, recent research has demonstrated its utility in the development of inhibitors for kinases and proteases, which are critical targets in cancer and inflammatory diseases. The compound's unique structural features, including the bromo and aldehyde functional groups, make it a versatile building block for further chemical modifications.

In addition to its synthetic applications, 5-Bromo-2,4-dimethylbenzaldehyde has been investigated for its potential biological activities. Studies have shown that derivatives of this compound exhibit promising antimicrobial and antifungal properties. These findings open new avenues for the development of next-generation antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another area of interest is the compound's role in materials science. Researchers have explored its use in the synthesis of organic semiconductors and photovoltaic materials. The electron-withdrawing nature of the bromo and aldehyde groups contributes to the electronic properties of these materials, making them suitable for applications in organic electronics and energy storage devices.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 5-Bromo-2,4-dimethylbenzaldehyde. Recent studies have focused on optimizing reaction conditions to improve yield and reduce environmental impact. Green chemistry approaches, such as the use of catalytic systems and solvent-free reactions, are being explored to address these challenges.

In conclusion, 5-Bromo-2,4-dimethylbenzaldehyde (CAS: 383176-10-1) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug development to materials science, underscore its importance in advancing scientific and technological innovations. Future research should focus on further elucidating its biological mechanisms and expanding its synthetic utility.